59-46-1

Procaine

In Stock

• CAS RN:
• 59-46-1

• Formula:
• C13H20N2O2

• InChI:
• InChI=1S/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3

• InChIKey:
• MFDFERRIHVXMIY-UHFFFAOYSA-N

• Procaine is a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation.
  Procaine is a benzoate ester, formally the result of esterification of 4-aminobenzoic acid with 2-diethylaminoethanol but formed experimentally by reaction of ethyl 4-aminobenzoate with 2-diethylaminoethanol. It has a role as a local anaesthetic, a central nervous system depressant, a peripheral nervous system drug and a drug allergen. It is a benzoate ester, a substituted aniline and a tertiary amino compound. It derives from a 2-diethylaminoethanol and a 4-...

4-Fluorobenzyl bromide

In Stock

• CAS RN:
• 459-46-1

• Formula:
• C7H6BrF

• InChI:
• InChI=1S/C7H6BrF/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2

• InChIKey:
• NVNPLEPBDPJYRZ-UHFFFAOYSA-N

• 4-Fluorobenzyl bromide, also known as 4-Fluorobenzyl bromide, is a useful research compound. Its molecular formula is C7H6BrF and its molecular weight is 189.02 g/mol. The purity is usually 95%.

2,3,7,8-tetrachlorodibenzofuran

In Stock

• CAS RN:
• 89059-46-1

• Formula:
• C12H4Cl4O

• InChI:
• InChI=1S/C12H4Cl4O/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1

• InChIKey:
• KSMVNVHUTQZITP-WCGVKTIYSA-N

• 2,3,7,8-tetrachlorodibenzofuran is a useful research compound. Its molecular formula is C12H4Cl4O and its molecular weight is 317.9 g/mol. The purity is usually 95%.

(Dimethoxyphosphoryl)acetic acid

In Stock

• CAS RN:
• 34159-46-1

• Formula:
• C4H9O5P

• InChI:
• InChI=1S/C4H9O5P/c1-8-10(7,9-2)3-4(5)6/h3H2,1-2H3,(H,5,6)

• InChIKey:
• QOJLTIJRCYTUDQ-UHFFFAOYSA-N

• (Dimethoxyphosphoryl)acetic acid is a useful research compound. Its molecular formula is C4H9O5P and its molecular weight is 168.08 g/mol. The purity is usually 95%.

2-(Cyclobutylmethoxy)ethan-1-ol

In Stock

• CAS RN:
• 63659-46-1

• Formula:
• C7H14O2

• InChI:
• InChI=1S/C7H14O2/c8-4-5-9-6-7-2-1-3-7/h7-8H,1-6H2

• InChIKey:
• HQRBHMWLDLKXSP-UHFFFAOYSA-N

• 2-(Cyclobutylmethoxy)ethan-1-ol is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.187. The purity is usually 95%.

4,4,4-Trichloro-3-hydroxybutanoic acid

Usually In Stock

• CAS RN:
• 13159-46-1

• Formula:
• C4H5Cl3O3

• InChI:
• InChI=1S/C4H5Cl3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)

• InChIKey:
• PNRIZWCHOZUISE-UHFFFAOYSA-N

• 4,4,4-Trichloro-3-hydroxybutanoic acid is a useful research compound. Its molecular formula is C4H5Cl3O3 and its molecular weight is 207.43 g/mol. The purity is usually 95%.

Thiocystaphos

• CAS RN:
• 55159-46-1

• Formula:
• C2H7NNaO3PS2

• InChI:
• InChI=1S/C2H8NO3PS2.Na/c3-1-2-8-9-7(4,5)6;/h1-3H2,(H2,4,5,6);/q;+1/p-1

• InChIKey:
• SFAZCSIXGJEPJC-UHFFFAOYSA-M

• Thiocystaphos, also known as Thiocystaphos, is a useful research compound. Its molecular formula is C2H7NNaO3PS2 and its molecular weight is 211.18 g/mol. The purity is usually 95%.

Calcium l-aspartate

In Stock

• CAS RN:
• 21059-46-1

• Formula:
• C₄H₅CaNO₄

• InChI:
• InChI=1S/C4H7NO4.Ca/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+2/p-2/t2-;/m0./s1

• InChIKey:
• OPSXJNAGCGVGOG-DKWTVANSSA-L

• Calcium L-aspartate is an organic molecular entity.
  One of the non-essential amino acids commonly occurring in the L-form. It is found in animals and plants, especially in sugar cane and sugar beets. It may be a neurotransmitter.

6-Amino-5-(butylamino)-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

In Stock

• CAS RN:
• 733759-46-1

• Formula:
• C12H22N4O2

• InChI:
• InChI=1S/C12H22N4O2/c1-4-5-6-14-9-10(13)16(7-8(2)3)12(18)15-11(9)17/h8,14H,4-7,13H2,1-3H3,(H,15,17,18)

• InChIKey:
• QXTFPADPHONNDK-UHFFFAOYSA-N

• 6-Amino-5-(butylamino)-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H22N4O2 and its molecular weight is 254.33 g/mol. The purity is usually 95%.

Ethyl 2-bromo-3-(4-chlorophenyl)-3-oxopropanoate

In Stock

• CAS RN:
• 152559-46-1

• Formula:
• C11H10BrClO3

• InChI:
• InChI=1S/C11H10BrClO3/c1-2-16-11(15)9(12)10(14)7-3-5-8(13)6-4-7/h3-6,9H,2H2,1H3

• InChIKey:
• VUXGSOOHZPQFNN-UHFFFAOYSA-N

• Ethyl 2-bromo-3-(4-chlorophenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H10BrClO3 and its molecular weight is 305.55. The purity is usually 95%.

4-Chloro-3'-(1,3-dioxolan-2-YL)-2-fluorobenzophenone

In Stock

• CAS RN:
• 898759-46-1

• Formula:
• C16H12ClFO3

• InChI:
• InChI=1S/C16H12ClFO3/c17-12-4-5-13(14(18)9-12)15(19)10-2-1-3-11(8-10)16-20-6-7-21-16/h1-5,8-9,16H,6-7H2

• InChIKey:
• XUQPDSCNOJWSAU-UHFFFAOYSA-N

• 4-Chloro-3'-(1,3-dioxolan-2-YL)-2-fluorobenzophenone is a useful research compound. Its molecular formula is C16H12ClFO3 and its molecular weight is 306.71 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-benzoylbenzamide

In Stock

• CAS RN:
• 864859-46-1

• Formula:
• C30H23N3O3S2

• InChI:
• InChI=1S/C30H23N3O3S2/c1-18(34)33-16-15-22-25(17-33)38-30(26(22)29-31-23-9-5-6-10-24(23)37-29)32-28(36)21-13-11-20(12-14-21)27(35)19-7-3-2-4-8-19/h2-14H,15-17H2,1H3,(H,32,36)

• InChIKey:
• UHPDKBUKUZSSOX-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-benzoylbenzamide is a useful research compound. Its molecular formula is C30H23N3O3S2 and its molecular weight is 537.65. The purity is usually 95%.

Methyl 2-chloro-5-(chlorosulfonyl)benzoate

In Stock

• CAS RN:
• 924859-46-1

• Formula:
• C8H6Cl2O4S

• InChI:
• InChI=1S/C8H6Cl2O4S/c1-14-8(11)6-4-5(15(10,12)13)2-3-7(6)9/h2-4H,1H3

• InChIKey:
• OCXSMSBPMSQANO-UHFFFAOYSA-N

• Methyl 2-chloro-5-(chlorosulfonyl)benzoate is a useful research compound. Its molecular formula is C8H6Cl2O4S and its molecular weight is 269.1 g/mol. The purity is usually 95%.

Xuelianlactone

Usually In Stock

• CAS RN:
• 107259-46-1

• Formula:
• C15H20O3

• InChI:
• InChI=1S/C15H20O3/c1-7-4-5-10-8(2)6-11(16)13-9(3)15(17)18-14(13)12(7)10/h9-14,16H,1-2,4-6H2,3H3/t9-,10+,11-,12+,13-,14-/m1/s1

• InChIKey:
• MHUPGVCFEGYWMI-QQOHENMQSA-N

• Xuelianlactone is a biochemical.

6-chloro-2,3-dihydro-1H-indene-5-sulfonamide

In Stock

• CAS RN:
• 2060059-46-1

• Formula:
• C9H10ClNO2S

• 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide is a useful research compound. Its molecular formula is C9H10ClNO2S and its molecular weight is 231.7. The purity is usually 95%.

1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole

In Stock

• CAS RN:
• 1006959-46-1

• Formula:
• C7H10F2N2

• InChI:
• InChI=1S/C7H10F2N2/c1-5-3-6(2)11(10-5)4-7(8)9/h3,7H,4H2,1-2H3

• InChIKey:
• POLVCIQJUMATEJ-UHFFFAOYSA-N

• 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C7H10F2N2 and its molecular weight is 160.168. The purity is usually 95%.

(3-(1H-pyrazol-1-yl)phenyl)(3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

In Stock

• CAS RN:
• 1904359-46-1

• Formula:
• C19H17BrN4O2

• InChI:
• InChI=1S/C19H17BrN4O2/c20-17-6-2-8-21-18(17)26-16-7-11-23(13-16)19(25)14-4-1-5-15(12-14)24-10-3-9-22-24/h1-6,8-10,12,16H,7,11,13H2

• InChIKey:
• HOHVNIOQFWNFFM-UHFFFAOYSA-N

• (3-(1H-pyrazol-1-yl)phenyl)(3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H17BrN4O2 and its molecular weight is 413.275. The purity is usually 95%.